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Compound of Interest

Compound Name:
1-(2-Hydroxy-5-

propylphenyl)ethanone

CAS No.: 1990-24-5

Cat. No.: B1283104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the mass spectrum of 1-(2-Hydroxy-5-
propylphenyl)ethanone. Due to the absence of a publicly available experimental mass

spectrum for this specific compound, this document presents a predicted fragmentation pattern

based on the established principles of mass spectrometry and analysis of structurally similar

compounds. The information herein is intended to guide researchers in identifying this

compound and understanding its behavior under electron ionization.

Predicted Mass Spectrum Data
The expected mass spectral data for 1-(2-Hydroxy-5-propylphenyl)ethanone is summarized

in the table below. The molecular weight of the compound is 178.23 g/mol . The predicted

fragments are based on common fragmentation pathways for phenolic compounds and

aromatic ketones.
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m/z Predicted Fragment Ion
Relative Abundance
(Predicted)

178 [M]⁺• (Molecular Ion) Moderate

163 [M - CH₃]⁺ High

135 [M - C₃H₇]⁺ Moderate to High

121 [C₇H₅O₂]⁺ High (Base Peak)

91 [C₇H₇]⁺ Low

77 [C₆H₅]⁺ Low

43 [CH₃CO]⁺ Moderate

Fragmentation Pathway
The fragmentation of 1-(2-Hydroxy-5-propylphenyl)ethanone under electron ionization is

expected to follow several key pathways, primarily involving cleavage of the acyl group and the

propyl substituent.

1-(2-Hydroxy-5-propylphenyl)ethanone
(m/z = 178)

[M - CH₃]⁺
(m/z = 163)- •CH₃

[M - C₃H₇]⁺
(m/z = 135)

- •C₃H₇

[CH₃CO]⁺
(m/z = 43)

α-cleavage

[C₇H₅O₂]⁺
(m/z = 121)

- CO

- CH₂

[C₆H₅]⁺
(m/z = 77)

- CO₂

[C₇H₇]⁺
(m/z = 91)

- CH₂
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Caption: Predicted fragmentation pathway of 1-(2-Hydroxy-5-propylphenyl)ethanone.
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The primary fragmentation is expected to be the α-cleavage of the acetyl group, leading to the

loss of a methyl radical (•CH₃) to form a highly stable acylium ion at m/z 163. Subsequent loss

of carbon monoxide (CO) from this ion would result in the fragment at m/z 135. Another

significant fragmentation would be the loss of the propyl radical (•C₃H₇) to yield an ion at m/z

135. The base peak is predicted to be at m/z 121, corresponding to the stable hydroxytropylium

ion.

Experimental Protocols
The following is a general experimental protocol for acquiring the mass spectrum of 1-(2-
Hydroxy-5-propylphenyl)ethanone using a standard electron ionization mass spectrometer.

1. Sample Preparation:

Dissolve a small amount (approximately 1 mg) of 1-(2-Hydroxy-5-propylphenyl)ethanone
in a volatile organic solvent such as methanol or dichloromethane (1 mL).

Ensure the sample is fully dissolved before introduction into the instrument.

2. Instrumentation:

A gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe on a mass

spectrometer can be used.

Ionization Mode: Electron Ionization (EI).

Electron Energy: 70 eV.

Ion Source Temperature: 200-250 °C.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.

3. Gas Chromatography (if applicable):

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).
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Injector Temperature: 250 °C.

Oven Program: Start at a suitable initial temperature (e.g., 100 °C), hold for 1-2 minutes,

then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

4. Data Acquisition and Analysis:

Acquire the mass spectrum across the specified scan range.

Identify the molecular ion peak and major fragment ions.

Compare the obtained spectrum with the predicted fragmentation pattern and data from

spectral libraries if available.

This guide provides a foundational understanding of the expected mass spectrum of 1-(2-
Hydroxy-5-propylphenyl)ethanone. Experimental verification is essential to confirm these

predictions and to fully characterize the compound. Researchers can use this information to aid

in the identification and structural elucidation of this and related molecules.

To cite this document: BenchChem. [Mass Spectrum of 1-(2-Hydroxy-5-
propylphenyl)ethanone: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283104/docs#mass-spectrum-of-1-2-hydroxy-5-
propylphenyl-ethanone-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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